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Compound of Interest

Compound Name: 4-Bromo-4'-fluorobiphenyl!

Cat. No.: B050986

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-Bromo-4'-fluorobiphenyl, a key intermediate in organic synthesis. The
document outlines its melting and boiling points, details the standard experimental
methodologies for their determination, and presents a logical workflow for its synthesis and

characterization.

Core Physicochemical Data

The quantitative data for 4-Bromo-4'-fluorobiphenyl are summarized in the table below for

ease of reference and comparison.

Property Value Units

Melting Point 92.5-97.5 °C

Boiling Point 307.6 °C at 760 mmHg
Density 1.433 g/cm3

Flash Point 143.7 °C

Experimental Protocols
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The following sections detail the standard methodologies for determining the melting and

boiling points of organic compounds like 4-Bromo-4'-fluorobiphenyl.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline compound, this transition occurs over a narrow temperature range. The

capillary method is a common and reliable technique for this measurement.[1]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[2]
Capillary tubes (sealed at one end)
Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the dry, crystalline 4-Bromo-4'-fluorobiphenyl is
finely ground using a mortar and pestle.[1]

Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered
sample, and the tube is inverted and tapped on a hard surface to pack the sample into the
sealed end. This process is repeated until a sample column of 2-3 mm is achieved.

Measurement: The packed capillary tube is placed in the heating block of the melting point
apparatus alongside a thermometer.

Heating and Observation: The sample is heated rapidly to a temperature about 15-20°C
below the expected melting point. The heating rate is then reduced to 1-2°C per minute.[2]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.
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Boiling Point Determination (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it. The Thiele tube method is a microscale technique suitable for determining
the boiling point of small quantities of a liquid.[3]

Apparatus:

e Thiele tube

e Thermometer

o Small test tube (e.g., a fusion tube)
o Capillary tube (sealed at one end)

e Heat source (e.g., Bunsen burner)

e Mineral oil or silicone oll

Procedure:

Sample Preparation: A small amount (0.5-1 mL) of liquid 4-Bromo-4'-fluorobiphenyl is
placed into the small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed open-end down into the
liquid in the test tube.[4]

o Assembly: The test tube is attached to a thermometer with a rubber band or wire, ensuring
the sample is level with the thermometer bulb. This assembly is then clamped inside a Thiele
tube containing heat-stable oil, making sure the oil level is above the sample level.[3][4]

e Heating: The side arm of the Thiele tube is gently heated, allowing convection currents to
ensure uniform temperature distribution.[4]

o Observation: As the temperature rises, air trapped in the capillary tube will bubble out.
Heating is continued until a steady and rapid stream of bubbles emerges from the capillary
tube.[3][4]
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o Data Recording: The heat source is removed, and the apparatus is allowed to cool. The
temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is
recorded as the boiling point.[4]

Synthesis and Characterization Workflow

The synthesis of 4-Bromo-4'-fluorobiphenyl can be achieved through various cross-coupling
reactions, with the Suzuki-Miyaura coupling being a prominent method. The following diagram
illustrates a general workflow from synthesis to characterization.
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General Workflow for Synthesis and Characterization of 4-Bromo-4'-fluorobiphenyl

Synthesis (Suzuki-Miyaura Coupling)
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Caption: Synthesis and Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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